Cas no 2137433-62-4 (rac-(3R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo4.1.0heptane-3-carboxylic acid)

• Product Name: rac-(3R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo4.1.0heptane-3-carboxylic acid
• CAS No: 2137433-62-4
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5609407
• PubChem ID: 165799524
• Update Time: 2025-05-20

rac-(3R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo4.1.0heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[4.1.0]heptane-3-carboxylic acid
• 2137433-62-4
• EN300-840416
• rac-(3R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo4.1.0heptane-3-carboxylic acid

• Inchi： 1S/C23H23NO4/c25-22(26)14-9-13-10-19(13)21(11-14)24-23(27)28-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,13-14,19-21H,9-12H2,(H,24,27)(H,25,26)/t13?,14-,19?,21+/m1/s1
• InChI Key： JQKXCNMHVWCVTC-UHLQENCOSA-N
• SMILES： OC([C@H]1C[C@@H](C2CC2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(3R,5S)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo4.1.0heptane-3-carboxylic acid

Racemic (3R,5S)-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)bicyclo[4.1.0]heptane-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137433-62-4, known as rac-(3R,5S)-5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}bicyclo[4.1.0]heptane-3-carboxylic acid, is a highly specialized molecule with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which plays a crucial role in its reactivity and functionality.

The bicyclo[4.1.0]heptane framework is a unique structural motif that contributes to the molecule's stability and rigidity. This structure is often exploited in drug design due to its ability to mimic natural product scaffolds and enhance bioavailability. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis, providing excellent stability under various reaction conditions while being easily removable under specific acidic or enzymatic cleavage.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have demonstrated that the Fmoc group can be utilized as a versatile handle for site-specific modifications, enabling the creation of bioconjugates with enhanced targeting capabilities. For instance, in a 2023 study published in Journal of Medicinal Chemistry, scientists employed this compound as a precursor for constructing Fmoc-based prodrugs, which exhibited improved pharmacokinetic profiles compared to their unmodified counterparts.

In addition to its role in drug development, this compound has also found applications in materials science. The rigid bicyclic structure makes it an attractive candidate for use in supramolecular chemistry and nanotechnology. A 2022 article in Nature Communications reported on the self-assembling properties of derivatives of this compound, which formed highly ordered nanostructures with potential applications in drug delivery systems and sensors.

From a synthetic perspective, the preparation of rac-(3R,5S)-5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}bicyclo[4.1.0]heptane-3-carboxylic acid involves a multi-step process that combines advanced stereocontrol techniques with efficient protecting group strategies. The synthesis typically begins with the construction of the bicyclic core through ring-closing metathesis or other cyclization methods, followed by selective functionalization to introduce the Fmoc group.

The stereochemistry of this compound is critical to its biological activity and chemical reactivity. The (3R,5S) configuration ensures optimal interactions within biological systems, making it a valuable tool for studying enantioselective reactions and asymmetric catalysis. Recent advancements in chiral resolution techniques have further enhanced our ability to isolate and characterize enantiopure forms of this compound, paving the way for more precise studies on its stereochemical properties.

In terms of spectroscopic characterization, this compound has been extensively studied using techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry. These studies have provided detailed insights into its molecular geometry, conformational flexibility, and intermolecular interactions. For example, X-ray crystallographic data revealed that the Fmoc group adopts a specific orientation relative to the bicyclic core, which is essential for maintaining the molecule's overall stability.

Looking ahead, ongoing research continues to explore new avenues for leveraging this compound's unique properties. One promising area is its use as a building block for constructing complex natural product analogs. By incorporating this molecule into larger frameworks, chemists aim to develop novel compounds with enhanced bioactivity and selectivity.

In conclusion, rac-(3R,5S)-5-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}bicyclo[4.1.0]heptane-3-carboxylic acid represents a powerful tool in modern organic chemistry and pharmacology. Its combination of structural complexity and functional versatility makes it an invaluable asset for advancing both fundamental research and applied development efforts.